Cas no 21318-92-3 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-(1-methylethyl)phenyl]-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-(1-methylethyl)phenyl]-
• CAS No: 21318-92-3
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• CID: 287756
• PubChem ID: 135491119
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-(1-methylethyl)phenyl]-
• 2-amino-9-(4-propan-2-ylphenyl)-3H-purin-6-one
• 2-amino-9-(4-isopropyl-phenyl)-1,9-dihydro-purin-6-one
• 9-(4-Isopropyl-phenyl)-guanin
• AC1L7D3Z
• NSC210365
• DTXSID80308899
• NSC-210365
• 21318-92-3

• Inchi： 1S/C14H15N5O/c1-8(2)9-3-5-10(6-4-9)19-7-16-11-12(19)17-14(15)18-13(11)20/h3-8H,1-2H3,(H3,15,17,18,20)
• InChI Key： HHFHQBXLAAQJNG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 269.12785
• Monoisotopic Mass: 269.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 502.3°C at 760 mmHg
• Flash Point: 257.6°C
• Refractive Index: 1.719
• PSA: 85.3
• LogP: 2.39560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles